Cas no 2060021-60-3 (6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2060021-60-3
• MF: C₁₁H₈F₄O₃
• MW: 264.173037528992
• MDL: MFCD30488194
• CID: 5153791
• PubChem ID: 137702669
• Update Time: 2025-05-20

6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 6-fluoro-3,4-dihydro-2-(trifluoromethyl)-
• 6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• MDL： MFCD30488194
• Inchi： 1S/C11H8F4O3/c12-6-1-2-8-5(3-6)4-7(10(16)17)9(18-8)11(13,14)15/h1-3,7,9H,4H2,(H,16,17)
• InChI Key： KFRAUQJZTYJSKT-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC=C(F)C=C2CC1C(O)=O

Additional information on 6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2060021-60-3)

6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by the CAS number 2060021-60-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzopyran class of heterocyclic molecules, which are known for their broad spectrum of biological activities and utility in drug development. The presence of both fluoro and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The benzopyran scaffold is a privileged structure in medicinal chemistry, often found in natural products and bioactive molecules. The specific arrangement of functional groups in 6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid contributes to its potential as a pharmacophore. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, is particularly valuable in drug design. Similarly, the trifluoromethyl group enhances lipophilicity and metabolic resistance, which are critical factors for the efficacy and duration of action of therapeutic agents.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The benzopyran series, including derivatives like 6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, has been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The structural features of this compound make it an attractive intermediate for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of 6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is its versatility in chemical modification. The carboxylic acid moiety at the 3-position provides a reactive site for further functionalization, enabling the synthesis of derivatives with improved solubility, bioavailability, and target specificity. This flexibility has opened up new avenues for drug discovery and development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic profiles. For instance, fluorine substitution can increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. Additionally, fluorine atoms can enhance binding interactions with biological targets by improving hydrophobicity and electronic properties.

The synthesis of 6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions, fluorochemical transformations, and stereoselective synthesis are crucial in constructing the desired molecular framework.

The pharmacological potential of 6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been explored in several preclinical studies. These investigations have revealed promising activities against various disease models. For example, derivatives of this compound have shown inhibitory effects on kinases involved in cancer progression. The ability to modulate these critical targets makes it a valuable scaffold for developing anticancer agents.

Moreover, the compound has demonstrated potential in treating inflammatory diseases by interacting with specific enzymes and receptors involved in inflammatory pathways. The unique combination of substituents enhances its binding affinity and selectivity towards these targets. This specificity is essential for minimizing side effects and improving therapeutic outcomes.

In conclusion,6-fluoro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2060021-60-3) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional diversity make it a versatile building block for drug discovery efforts aimed at treating a wide range of diseases. Continued research into this compound and its derivatives will likely yield novel therapeutic agents with improved efficacy and safety profiles.